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Compound of Interest

Compound Name:
3-Chloro-4,5-

dimethoxybenzaldehyde

CAS No.: 18268-68-3

Cat. No.: B104481

Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Chloro-4,5-
dimethoxybenzaldehyde

Introduction

3-Chloro-4,5-dimethoxybenzaldehyde is a substituted aromatic aldehyde that serves as a

valuable building block in organic synthesis. Its unique substitution pattern—featuring an

electron-withdrawing chlorine atom and two electron-donating methoxy groups flanking an

aldehyde functional group—makes it a versatile precursor for the synthesis of more complex

molecular architectures. For researchers in medicinal chemistry and drug development,

compounds of this class are of significant interest as intermediates for creating novel

therapeutic agents. The physical properties of this starting material are fundamental to its

handling, reaction setup, purification, and analytical characterization. This guide provides a

comprehensive overview of the core physical properties of 3-Chloro-4,5-
dimethoxybenzaldehyde, offering both established data and field-proven experimental

protocols for its characterization.
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Chemical Identity and Molecular Structure
A precise understanding of the compound's identity is the foundation for all subsequent work.

The key identifiers and structural details are summarized in the table below.

Identifier Value Source(s)

IUPAC Name
3-chloro-4,5-

dimethoxybenzaldehyde
[1]

CAS Number 18268-68-3 [1][2][3]

Molecular Formula C₉H₉ClO₃ [1][2]

Molecular Weight 200.62 g/mol [1][3]

Common Synonyms

5-Chloroveratraldehyde, 3,4-

dimethoxy-5-

chlorobenzaldehyde

[1]

InChIKey
AMZCHEDPEAQEMC-

UHFFFAOYSA-N
[1]

Canonical SMILES
COC1=C(C(=CC(=C1)C=O)Cl)

OC
[1]

graph "chemical_structure" {

layout=neato;

node [shape=plaintext];

edge [color="#202124"];

// Benzene Ring Nodes

C1 [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

// Substituent Nodes
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Aldehyde_C [label="C", pos="2.2,0!"];

Aldehyde_H [label="H", pos="2.8,-0.5!"];

Aldehyde_O [label="O", pos="2.8,0.5!"];

Cl [label="Cl", pos="-2.2,0!"];

O4 [label="O", pos="0,2.8!"];

C4_Me [label="CH₃", pos="-0.8,3.5!"];

O5 [label="O", pos="1.1,2.5!"];

C5_Me [label="CH₃", pos="1.9,3.2!"];

// Benzene Ring Edges

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;

// Substituent Edges

C1 -- Aldehyde_C [len=1.5];

Aldehyde_C -- Aldehyde_H [len=1];

Aldehyde_C -- Aldehyde_O [style=double, len=1];

C3 -- Cl [len=1.5];

C4 -- O4 [len=1.5];

O4 -- C4_Me [len=1];

C5 -- O5 [len=1.5];

O5 -- C5_Me [len=1];

// Positioning the ring

C1 [pos="1.1,0!"];

C2 [pos="0.55,0.95!"];

C3 [pos="-0.55,0.95!"];

C4 [pos="-1.1,0!"];

C5 [pos="-0.55,-0.95!"];

C6 [pos="0.55,-0.95!"];

// Invisible nodes for double bonds
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node [shape=point, width=0, height=0];

d1 [pos="0.825,0.475!"];

d2 [pos="0,1.1!"];

d3 [pos="-0.825,0.475!"];

d4 [pos="-0.825,-0.475!"];

d5 [pos="0,-1.1!"];

d6 [pos="0.825,-0.475!"];

// Double bonds (approximated)

C1 -- C6 [style=double];

C2 -- C3 [style=double];

C4 -- C5 [style=double];

}

Figure 1: Molecular Structure of 3-Chloro-4,5-dimethoxybenzaldehyde

Core Physical Properties
The physical state and thermal properties of a compound dictate its storage, handling, and

reaction conditions. 3-Chloro-4,5-dimethoxybenzaldehyde is a solid at room temperature.

Property Value Notes Source(s)

Appearance Solid - [3]

Melting Point 56-60 °C
Experimental value,

as literature.
[2]

Boiling Point 301.8 ± 37.0 °C

This is a predicted

value; experimental

determination is

recommended for

high-purity

applications.

[2]

Solubility Profile
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Specific solubility data for 3-Chloro-4,5-dimethoxybenzaldehyde is not extensively published.

However, based on its structure and data from analogous compounds like 3,4-

dimethoxybenzaldehyde, a qualitative solubility profile can be predicted. The compound is

expected to have low solubility in water but good solubility in common organic solvents such as

alcohols (methanol, ethanol), chlorinated solvents (dichloromethane, chloroform), and ethers

(diethyl ether, tetrahydrofuran).

For rigorous experimental work, determining the solubility is a critical preliminary step. A

protocol for this is provided in Section 4.2.

Spectroscopic Characterization Profile
While specific spectra are proprietary, the structural features of 3-Chloro-4,5-
dimethoxybenzaldehyde allow for a confident prediction of its key spectroscopic signatures.

An analyst should look for the following characteristic peaks to confirm the identity and purity of

the compound.

Expected ¹H NMR Spectral Features (CDCl₃, 400 MHz)
Aldehyde Proton (CHO): A sharp singlet is expected in the downfield region of δ 9.8-10.0

ppm. This significant deshielding is characteristic of an aldehyde proton.

Aromatic Protons (Ar-H): The molecule has two protons on the aromatic ring. Due to their

meta-relationship, they will appear as two distinct signals, likely as doublets with a small

coupling constant (J ≈ 2-3 Hz), or as two singlets. They are expected in the δ 7.0-7.5 ppm

range.

Methoxy Protons (OCH₃): Two sharp singlets are expected, each integrating to 3 protons.

These will be located in the δ 3.9-4.1 ppm region. The distinct signals arise because the two

methoxy groups are in chemically different environments.

Expected ¹³C NMR Spectral Features (CDCl₃, 100 MHz)
Carbonyl Carbon (C=O): A signal with a characteristic chemical shift in the δ 189-192 ppm

range.
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Aromatic Carbons (Ar-C): Six distinct signals are expected in the δ 110-160 ppm range. The

carbons directly attached to oxygen (C4, C5) will be the most downfield, followed by the

carbon attached to chlorine (C3) and the carbon attached to the aldehyde (C1). The carbons

bearing protons (C2, C6) will appear in the more upfield portion of this range.

Methoxy Carbons (OCH₃): Two signals are expected in the δ 55-60 ppm region.

Expected Infrared (IR) Spectroscopy Features
C=O Stretch (Aldehyde): A very strong, sharp absorption band around 1690-1710 cm⁻¹. This

is one of the most prominent features in the spectrum.

C-H Stretch (Aromatic & Aldehyde): Aromatic C-H stretches will appear just above 3000

cm⁻¹ (e.g., 3050-3100 cm⁻¹). The aldehyde C-H stretch typically shows two weaker bands

around 2820-2850 cm⁻¹ and 2720-2750 cm⁻¹.

C-O Stretch (Methoxy): Strong, characteristic bands for the aryl-alkyl ether linkage are

expected in the 1200-1275 cm⁻¹ (asymmetric) and 1020-1075 cm⁻¹ (symmetric) regions.

C-Cl Stretch: A weaker absorption in the fingerprint region, typically around 600-800 cm⁻¹.

Experimental Protocols for Property Determination
To ensure trustworthiness and reproducibility, the following standard protocols are provided for

the in-house validation of the physical properties of 3-Chloro-4,5-dimethoxybenzaldehyde.

Protocol for Melting Point Determination
This protocol describes the use of a standard digital melting point apparatus.

Sample Preparation
Instrumental Analysis

Data Recording

1. Dry Sample:
Ensure compound is free of solvent.

2. Load Capillary:
Pack 2-3 mm of finely

powdered sample.

3. Set Parameters:
Start ~10°C below expected MP.

Ramp rate: 1-2°C/min.

4. Insert & Observe:
Place capillary in block.

Record onset and completion
of melting.

5. Report Range:
Document the temperature range

from first liquid to full liquid.
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Click to download full resolution via product page

Figure 2: Workflow for Melting Point Determination

Methodology:

Sample Preparation: Ensure the 3-Chloro-4,5-dimethoxybenzaldehyde sample is

completely dry and free from residual solvent. Grind a small amount into a fine powder.

Loading: Tap the open end of a capillary tube into the powder to collect a small amount.

Invert the tube and tap the sealed end on a hard surface to pack the solid down to a height

of 2-3 mm.

Instrument Setup: Set the starting temperature of the melting point apparatus to

approximately 50°C. Set the heating ramp rate to 1-2°C per minute for an accurate

determination.

Measurement: Insert the capillary tube into the heating block. Observe the sample through

the magnified viewer.

Data Recording: Record the temperature at which the first drop of liquid appears (onset) and

the temperature at which the entire sample becomes a clear liquid (completion). The melting

point is reported as this range. A pure compound should exhibit a narrow melting range (≤

2°C).

Protocol for Qualitative Solubility Assessment
This protocol establishes solubility in common laboratory solvents.

Methodology:

Preparation: To a series of small, labeled test tubes, add approximately 10 mg of 3-Chloro-
4,5-dimethoxybenzaldehyde.

Solvent Addition: Add 0.5 mL of a chosen solvent (e.g., Water, Ethanol, Dichloromethane,

Hexanes) to the corresponding test tube.
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Observation: Agitate the mixture at room temperature for 1-2 minutes. Observe if the solid

dissolves completely.

Classification:

Soluble: The solid completely dissolves.

Partially Soluble: Some, but not all, of the solid dissolves.

Insoluble: The solid does not appear to dissolve.

Heating (Optional): For samples that are partially soluble or insoluble, gently warm the test

tube to observe if solubility increases with temperature. Note any changes upon cooling

(e.g., precipitation).

Documentation: Record the results for each solvent in a laboratory notebook.

Safety, Handling, and Storage
As a laboratory chemical, 3-Chloro-4,5-dimethoxybenzaldehyde requires careful handling to

minimize exposure and ensure stability.

5.1. Hazard Identification

According to the Globally Harmonized System (GHS), this compound is classified with the

following hazards[1]:

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

5.2. Recommended Handling Procedures
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Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses conforming to EN166 or NIOSH

standards.

Hand Protection: Wear impervious gloves (e.g., nitrile rubber). Inspect gloves prior to use.

Skin and Body Protection: A standard laboratory coat is required.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95

(or better) particulate respirator should be used.

Hygiene: Avoid breathing dust. Avoid contact with skin and eyes. Wash hands thoroughly

after handling. Do not eat, drink, or smoke in the work area.

5.3. Storage Recommendations

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents and strong bases.

Conclusion
3-Chloro-4,5-dimethoxybenzaldehyde is a solid crystalline compound with a melting point of

56-60°C. Its structural features give rise to predictable spectroscopic signatures that are crucial

for its identification and quality control. While its solubility and boiling point data are not widely

published, established analytical methods can be readily applied to determine these properties.

Adherence to standard safety protocols is essential when handling this compound due to its

potential to cause skin, eye, and respiratory irritation. This technical overview provides the

foundational knowledge required for researchers to confidently incorporate 3-Chloro-4,5-
dimethoxybenzaldehyde into their synthetic and developmental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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